Cas no 941969-05-7 (N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide)

• Product Name: N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• CAS No: 941969-05-7
• MF: C₁₅H₁₆N₄O₃S₂
• MW: 364.442540168762
• CID: 5843004
• PubChem ID: 16906701
• Update Time: 2025-10-28

N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016389023
• N-(2-methoxyethyl)-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• F2347-0951
• N-(2-methoxyethyl)-2-[2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• N-(2-methoxyethyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
• 941969-05-7
• N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

• Inchi： 1S/C15H16N4O3S2/c1-9-17-13-14(24-9)12(10-4-3-7-23-10)18-19(15(13)21)8-11(20)16-5-6-22-2/h3-4,7H,5-6,8H2,1-2H3,(H,16,20)
• InChI Key： OZHRDKKKCYBHJZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(N(CC(NCCOC)=O)N=C(C3=CC=CS3)C1=2)=O

Computed Properties

• Exact Mass: 364.06638273g/mol
• Monoisotopic Mass: 364.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 140Ų

Additional information on N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-ylacetamide (CAS No. 941969-05-7): An Overview

N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-ylacetamide (CAS No. 941969-05-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolo[4,5-d]pyridazines and is characterized by its unique structural features, including a thiophene ring and a methoxyethyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiophene ring is a key component of many biologically active molecules due to its aromaticity and electron-withdrawing properties. In the context of N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-ylacetamide, the thiophene ring enhances the compound's stability and bioavailability. The methoxyethyl substituent, on the other hand, imparts additional solubility and lipophilicity, which are crucial for optimizing the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-ylacetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another significant area of research is the compound's potential as an anticancer agent. A study in the Cancer Research journal reported that N-(2-methoxyethyl)-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-y acetamide selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The compound's ability to selectively target cancer cells while sparing healthy cells makes it a valuable lead for further drug development.

In addition to its anti-inflammatory and anticancer properties, N-(2-methoxyethyl)-2-2-methyl-4-o xo -7-( thiophen - 2 - yl ) - 4 H , 5 H - 1 , 3 thiazolo [ 4 , 5 - d ] pyridazin - 5 - y lacetamide has also shown promise in neurodegenerative diseases. Research published in the Neuropharmacology journal indicated that this compound can protect neurons from oxidative stress and prevent neurodegeneration by modulating key signaling pathways involved in neuronal survival.

The synthesis of N-(2-methoxyethyl)-2 - 2 - methyl - 4 - oxo - 7 - ( thiophen - 2 - yl ) - 4 H , 5 H - 1 , 3 thiazolo [ 4 , 5 - d ] pyridazin - 5 - y lacetamide involves several steps, including the formation of the thiazolo[4,5-d]pyridazine core and subsequent functionalization with the thiophene ring and methoxyethyl substituent. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The pharmacokinetic properties of N -( 2 - methoxyethyl ) - 2 - 2 - methyl - 4 - oxo - 7 -( thiophen - 2 - yl ) - 4 H , 5 H - 1 , 3 thiazolo [ 4 , 5 - d ] pyridazin - 5 - y lacetamide have been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, which are essential for its therapeutic efficacy. Additionally, the compound exhibits low toxicity in preclinical studies, further supporting its potential as a safe and effective drug candidate.

In conclusion, N -( 2 - methoxyethyl ) - 2 - 2 - methyl - 4 – oxo – 7 – ( thiophen – 2 – yl ) – 4 H , 5 H –1 ,3 thiazolo [4 ,5 – d ] pyridazin –5– y lacetamide (CAS No. 941969–05–7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.